7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid

• IUPAC Name: 7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C19H17NO4/c1-23-16-8-12(7-13-9-17(19(21)22)24-18(13)16)14-4-2-3-11-10-20-6-5-15(11)14/h2-4,7-9,20H,5-6,10H2,1H3,(H,21,22)
• InChI Key: LGGQJPIWFZXZTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)C3=CC=CC4=C3CCNC4)C=C(O2)C(=O)O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid, also known as MTIQ, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid is not fully understood, but it is thought to act through multiple pathways. It has been found to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate, and to inhibit the activity of enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation and oxidative stress, to improve motor function and cognitive performance, and to protect against neuronal damage.

Advantages and Limitations for Lab Experiments

7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and its chemical structure can be modified to improve its pharmacological properties. However, there are also limitations to its use, including its limited solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid. It could be studied further in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease, to determine its potential therapeutic effects. Its pharmacological properties could also be further optimized through chemical modification, and its mechanism of action could be elucidated through further studies. Additionally, its potential toxicity could be further investigated to determine its safety for use in humans.

Synthesis Methods

7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid can be synthesized through a multistep process that involves the reaction of 2-methoxyphenol with ethyl 2-bromoacetate, followed by the formation of the benzofuran ring through a cyclization reaction. The tetrahydroisoquinoline moiety is then added through a Pictet-Spengler reaction, and the carboxylic acid group is introduced through a hydrolysis reaction.

Scientific Research Applications

7-methoxy-5-(1,2,3,4-tetrahydroisoquinolin-5-yl)-1-benzofuran-2-carboxylic acid has been the subject of scientific research due to its potential therapeutic effects in various diseases. It has been found to have anti-inflammatory, analgesic, and neuroprotective effects, and has been studied in animal models of Parkinson's disease, Alzheimer's disease, and multiple sclerosis.